Cas no 69530-83-2 (9-Acridinamine,N-propyl-)

9-Acridinamine,N-propyl- structure
9-Acridinamine,N-propyl- structure
Product Name:9-Acridinamine,N-propyl-
CAS No:69530-83-2
MF:C16H16N2
MW:236.311643600464
CID:528822
PubChem ID:153062
Update Time:2025-04-19

9-Acridinamine,N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,N-propyl-
    • N-propylacridin-9-amine
    • N-Propyl-9-acridinamine
    • CHEMBL3298260
    • 69530-83-2
    • DTXSID00219791
    • 9-Acridinamine, N-propyl-
    • Inchi: 1S/C16H16N2/c1-2-11-17-16-12-7-3-5-9-14(12)18-15-10-6-4-8-13(15)16/h3-10H,2,11H2,1H3,(H,17,18)
    • InChI Key: FIGOELDBJCFALR-UHFFFAOYSA-N
    • SMILES: N(CCC)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 236.13148
  • Monoisotopic Mass: 236.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
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